Cas no 6053-16-3 ((2Z)-3-[(2-methylphenyl)amino]-1-(4-nitrophenyl)prop-2-en-1-one)

• Product Name: (2Z)-3-[(2-methylphenyl)amino]-1-(4-nitrophenyl)prop-2-en-1-one
• CAS No: 6053-16-3
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 1624504
• PubChem ID: 5347139
• Update Time: 2025-04-21

(2Z)-3-[(2-methylphenyl)amino]-1-(4-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-[(2-methylphenyl)amino]-1-(4-nitrophenyl)prop-2-en-1-one
• (Z)-3-(2-methylanilino)-1-(4-nitrophenyl)prop-2-en-1-one
• 6053-16-3
• SR-01000226308-1
• AC1NT73S
• SR-01000226308
• DTXSID10417403
• BIM-0042890.P001

• Inchi： 1S/C16H14N2O3/c1-12-4-2-3-5-15(12)17-11-10-16(19)13-6-8-14(9-7-13)18(20)21/h2-11,17H,1H3/b11-10-
• InChI Key： MWVNWOBEONJHQL-KHPPLWFESA-N
• SMILES： O=C(/C=C\NC1C=CC=CC=1C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 282.10052
• Monoisotopic Mass: 282.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.265
• Boiling Point: 453.4°C at 760 mmHg
• Flash Point: 228°C
• Refractive Index: 1.651
• PSA: 72.24